[2-[benzyl(ethyl)amino]-2-oxoethyl] 4-chloro-1H-pyrrole-2-carboxylate

• IUPAC Name: [2-[benzyl(ethyl)amino]-2-oxoethyl] 4-chloro-1H-pyrrole-2-carboxylate
• InChI: InChI=1S/C16H17ClN2O3/c1-2-19(10-12-6-4-3-5-7-12)15(20)11-22-16(21)14-8-13(17)9-18-14/h3-9,18H,2,10-11H2,1H3
• InChI Key: OIARWGWMOBJBMG-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)C(=O)COC(=O)C2=CC(=CN2)Cl
• Molecular Formula: C16H17ClN2O3
• Molecular Weight: 320.77 g/mol

Description

[2-[benzyl(ethyl)amino]-2-oxoethyl] 4-chloro-1H-pyrrole-2-carboxylate is a chemical compound that has gained significant attention in scientific research. It is a synthetic molecule that has been synthesized using various methods and has shown potential in various applications.

Mechanism of Action

The mechanism of action of [2-[benzyl(ethyl)amino]-2-oxoethyl] 4-chloro-1H-pyrrole-2-carboxylate is not fully understood. However, studies have suggested that it inhibits the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been shown to induce apoptosis in cancer cells by activating certain pathways.
Biochemical and Physiological Effects:
Studies have shown that [2-[benzyl(ethyl)amino]-2-oxoethyl] 4-chloro-1H-pyrrole-2-carboxylate has various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been shown to induce apoptosis in cancer cells by activating certain pathways. In addition, it has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of [2-[benzyl(ethyl)amino]-2-oxoethyl] 4-chloro-1H-pyrrole-2-carboxylate is its potent anticancer activity. It has also been shown to have anti-inflammatory and antioxidant properties. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on [2-[benzyl(ethyl)amino]-2-oxoethyl] 4-chloro-1H-pyrrole-2-carboxylate. One direction is to further investigate its mechanism of action and identify the specific pathways that are involved in its anticancer activity. Another direction is to explore its potential use in combination with other anticancer drugs to enhance its efficacy. Additionally, further research is needed to determine its safety and toxicity profile in vivo.

Synthesis Methods

The synthesis of [2-[benzyl(ethyl)amino]-2-oxoethyl] 4-chloro-1H-pyrrole-2-carboxylate has been achieved using various methods. One of the most common methods involves the reaction of 4-chloro-1H-pyrrole-2-carboxylic acid with benzylamine and ethyl chloroformate in the presence of a base such as triethylamine. The resulting product is then treated with oxalyl chloride and then with ethylamine to obtain the final product.

Scientific Research Applications

[2-[benzyl(ethyl)amino]-2-oxoethyl] 4-chloro-1H-pyrrole-2-carboxylate has shown potential in various scientific research applications. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has potent anticancer activity against various cancer cell lines. It has also been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis.